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Compound of Interest

Compound Name: 2,2'-Dibromo-1,1'-binaphthyl

CAS No.: 74866-28-7

Cat. No.: B1630856

Get Quote

CAS Number: 74866-28-7 (Racemic) | Molecular Formula: C₂₀H₁₂Br₂[1][2][3]

Part 1: Introduction & Strategic Significance
In the hierarchy of chiral scaffolds, 2,2'-Dibromo-1,1'-binaphthyl serves as the critical

"gateway" intermediate.[1][2] While 1,1'-Bi-2-naphthol (BINOL) is the most abundant natural

source of axial chirality, it lacks the direct reactivity required for many ligand syntheses.[1][2]

The dibromide derivative bridges this gap.[1][2]

Its primary utility lies in its ability to undergo double-lithiation.[1][2] Unlike BINOL, where the

hydroxyl protons are acidic, the bromine atoms in the 2,2'-positions provide a specific handle

for halogen-metal exchange.[1][2] This reactivity is the foundational step in synthesizing BINAP

(2,2'-bis(diphenylphosphino)-1,1'-binaphthyl), the Nobel Prize-winning ligand that revolutionized

asymmetric hydrogenation.[1][2]

This guide details the synthesis, handling, and transformation of 2,2'-Dibromo-1,1'-
binaphthyl, focusing on the preservation of axial chirality during harsh substitution reactions.[1]

[2]
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Part 2: Chemical Identity & Physical Properties[1][2]
[4]
Identification Data

Parameter Value

IUPAC Name 2,2'-Dibromo-1,1'-binaphthalene

CAS (Racemic) 74866-28-7

CAS (R)-(+) 86688-08-6

CAS (S)-(-) 150024-49-0

Molecular Weight 412.12 g/mol

Appearance White to off-white crystalline powder

Melting Point 178–183 °C

Solubility
Soluble in toluene, THF, DCM; Insoluble in

water

Structural Integrity (Atropisomerism)
The molecule derives its chirality from restricted rotation around the 1,1'-bond.[1][2] The bulky

bromine atoms at the 2,2'-positions create a high energy barrier to rotation, making the

atropisomers optically stable at room temperature.[1][2] However, racemization can occur at

elevated temperatures (>200°C), a critical factor during synthesis.[1][2]

Part 3: Synthesis & Preparation Protocols[1][2]
The "Takaya-Noyori" Route (From BINOL)
The most authoritative method for synthesizing 2,2'-Dibromo-1,1'-binaphthyl is the direct

conversion of BINOL using triphenylphosphine dibromide (PPh₃Br₂).[1][2] This method is

preferred over the Sandmeyer reaction (using diamines) due to the availability of optically pure

BINOL.[2]

Critical Mechanism: The reaction proceeds via an intermediate oxyphosphonium species,

which undergoes nucleophilic aromatic substitution.[1][2]
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Protocol: High-Temperature Bromination[1][2]
Reagents: (R)- or (S)-BINOL (1.0 eq), Triphenylphosphine (PPh₃) (2.2 eq), Bromine (Br₂)

(2.2 eq).[1][2]

Solvent: None (Melt reaction) or high-boiling solvent (e.g., chlorobenzene).[1][2]

Step-by-Step Methodology:

Preparation of Brominating Agent: In a reaction vessel equipped with a scrubber (for HBr

evolution), add PPh₃ to a solvent (acetonitrile or chlorobenzene) and add Br₂ dropwise at

0°C to form PPh₃Br₂.[1][2] Evaporate solvent if performing a melt reaction.[1][2]

Addition of Substrate: Mix solid BINOL with the prepared PPh₃Br₂.[1][2]

The Thermal Step (Critical): Heat the mixture to 280–300°C.

Expert Note: The high temperature is required to overcome the activation energy for the

Ar-O to Ar-Br transformation.[1][2] However, prolonged exposure >300°C causes

racemization.[1][2] The reaction time must be strictly controlled (typically 30–60 mins).[2]

Workup: Cool the black tarry melt to ~100°C and dissolve in hot toluene. Wash with NaOH

(to remove unreacted BINOL) and water.[2]

Purification: Recrystallize from toluene/ethanol.

Yield: Typically 45–55%.[1][2] Validation: Check optical rotation. If ee drops, recrystallization is

required.[1][2]

Visualization of Synthesis Logic
The following diagram illustrates the pathway from BINOL to the Dibromide and its subsequent

activation.
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Figure 1: Synthetic workflow from BINOL to BINAP via the 2,2'-Dibromo intermediate.[1][2][3]

Part 4: Applications in Ligand Synthesis[1][2]
The primary utility of 2,2'-Dibromo-1,1'-binaphthyl is its role as a lithiation substrate.[1][2] The

bromine atoms are excellent leaving groups for Lithium-Halogen exchange, generating a

nucleophilic 2,2'-dilithio species.[1][2]

Synthesis of BINAP
This is the industry-standard application.[1][2]

Lithiation:

Dissolve 2,2'-Dibromo-1,1'-binaphthyl in dry THF under Argon.

Cool to -78°C (Dry ice/acetone bath).

Add t-Butyllithium (2.2–2.5 eq) dropwise.[1][2]

Why t-BuLi? It is more reactive than n-BuLi and ensures complete exchange at cryogenic

temperatures, preventing racemization of the lithiated intermediate.[1][2]

Phosphination:

Add Chlorodiphenylphosphine (PPh₂Cl) to the cold lithiated solution.[2]

Allow to warm to room temperature.[1][2]

The resulting BINAP is often purified as the oxide or directly recrystallized.[1][2]

Other Derivatives[1][2]
Silyl Derivatives: Reaction with TMS-Cl yields silylated binaphthyls, used in polymerization

catalysts.[1][2]
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Stannyl Derivatives: Reaction with organostannanes allows for Stille coupling, extending the

naphthyl rings.[1][2]

Part 5: Quality Control & Safety
Analytical Validation

¹H NMR (CDCl₃): Look for the characteristic doublet at δ 7.9–8.0 ppm (H-4/4') and the

absence of the broad -OH singlet from BINOL.[2]

Melting Point: 178–183°C. A depressed MP indicates contamination with mono-bromo

species or unreacted BINOL.[1][2]

Chiral HPLC: Essential for verifying optical purity.[1][2]

Column: Daicel Chiralcel OD-H or AD-H.[1][2]

Mobile Phase: Hexane/Isopropanol (99:1).[1][2]

Safety Hazards (MSDS Highlights)
Acute Toxicity: Harmful if swallowed (Category 4).[1][2]

Aquatic Toxicity: May cause long-lasting harmful effects to aquatic life (Category 4).[1][2]

Handling: The synthesis involves Bromine (Br₂) (highly corrosive, volatile) and t-Butyllithium

(pyrophoric).[2] All reactions must be conducted in a fume hood with blast shields.[1][2]

References
Takaya, H., Akutagawa, S., & Noyori, R. (1989).[1][2] Synthesis of (R)- and (S)-2,2'-

Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP). Organic Syntheses, 67, 20.

Cai, D., et al. (1994).[1][2] Synthesis of Chiral 2,2'-Dibromo-1,1'-binaphthyl. Tetrahedron

Letters, 35(38), 6971-6974.[1][2] [2]

National Center for Biotechnology Information. (2025).[1][2] PubChem Compound Summary

for CID 619909, 2,2'-Dibromo-1,1'-binaphthyl.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.echemi.com/produce/pr2512081063-2-2-dibromo-1-1-binaphthyl.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dibromo-1_1_-binaphthyl
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dibromo-1_1_-binaphthyl
https://www.echemi.com/produce/pr2512081063-2-2-dibromo-1-1-binaphthyl.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dibromo-1_1_-binaphthyl
https://www.echemi.com/produce/pr2512081063-2-2-dibromo-1-1-binaphthyl.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dibromo-1_1_-binaphthyl
https://www.echemi.com/produce/pr2512081063-2-2-dibromo-1-1-binaphthyl.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dibromo-1_1_-binaphthyl
https://www.echemi.com/produce/pr2512081063-2-2-dibromo-1-1-binaphthyl.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dibromo-1_1_-binaphthyl
https://www.echemi.com/produce/pr2512081063-2-2-dibromo-1-1-binaphthyl.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dibromo-1_1_-binaphthyl
https://www.echemi.com/produce/pr2512081063-2-2-dibromo-1-1-binaphthyl.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dibromo-1_1_-binaphthyl
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dibromo-1_1_-binaphthyl
https://www.echemi.com/produce/pr2512081063-2-2-dibromo-1-1-binaphthyl.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dibromo-1_1_-binaphthyl
https://www.echemi.com/produce/pr2512081063-2-2-dibromo-1-1-binaphthyl.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dibromo-1_1_-binaphthyl
https://www.echemi.com/produce/pr2512081063-2-2-dibromo-1-1-binaphthyl.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dibromo-1_1_-binaphthyl
https://www.benchchem.com/product/b1630856/docs?utm_src=pdf-body#technical-guide-2-2-dibromo-1-1-binaphthyl
https://www.echemi.com/produce/pr2512081063-2-2-dibromo-1-1-binaphthyl.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dibromo-1_1_-binaphthyl
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dibromo-1_1_-binaphthyl
https://www.echemi.com/produce/pr2512081063-2-2-dibromo-1-1-binaphthyl.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dibromo-1_1_-binaphthyl
https://www.benchchem.com/product/b1630856/docs?utm_src=pdf-body#technical-guide-2-2-dibromo-1-1-binaphthyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630856?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sigma-Aldrich. (2025).[1][2] Safety Data Sheet: 2,2'-Dibromo-1,1'-binaphthyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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